Cas no 868219-55-0 (5-{4-(furan-2-carbonyl)piperazin-1-yl(4-methylphenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol)

5-{4-(furan-2-carbonyl)piperazin-1-yl(4-methylphenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol structure

868219-55-0 structure

Product Name:5-{4-(furan-2-carbonyl)piperazin-1-yl(4-methylphenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol

CAS No:868219-55-0

MF:C₂₁H₂₁N₅O₃S

MW:423.488142728806

CID:5929068

PubChem ID:4464615

Update Time:2023-11-22

5-{4-(furan-2-carbonyl)piperazin-1-yl(4-methylphenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

- 5-{4-(furan-2-carbonyl)piperazin-1-yl(4-methylphenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol
- Methanone, 2-furanyl[4-[(6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(4-methylphenyl)methyl]-1-piperazinyl]-
- furan-2-yl-[4-[(6-hydroxy-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-(4-methylphenyl)methyl]piperazin-1-yl]methanone
- AKOS024609840
- furan-2-yl(4-((6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(p-tolyl)methyl)piperazin-1-yl)methanone
- 868219-55-0
- SR-01000015486
- SR-01000015486-1
- F1805-0054
- AB00675868-01
- 5-{[4-(furan-2-carbonyl)piperazin-1-yl](4-methylphenyl)methyl}-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
- Inchi： 1S/C21H21N5O3S/c1-14-4-6-15(7-5-14)17(18-20(28)26-21(30-18)22-13-23-26)24-8-10-25(11-9-24)19(27)16-3-2-12-29-16/h2-7,12-13,17,28H,8-11H2,1H3
- InChI Key： CIMBTJXQSULXTG-UHFFFAOYSA-N
- SMILES： C(C1=CC=CO1)(N1CCN(C(C2SC3=NC=NN3C=2O)C2=CC=C(C)C=C2)CC1)=O

Computed Properties

Exact Mass: 423.13651072g/mol
Monoisotopic Mass: 423.13651072g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 30
Rotatable Bond Count: 4
Complexity: 611
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 115Å²

Experimental Properties

Density: 1.48±0.1 g/cm3(Predicted)
pka: 1.09±0.53(Predicted)

5-{4-(furan-2-carbonyl)piperazin-1-yl(4-methylphenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol Pricemore >>

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